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Compound of Interest

Compound Name:
4,6-Dihydroxy-5-

methoxypyrimidine

Cat. No.: B1354921 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of 4,6-Dihydroxy-5-methoxypyrimidine. Adherence to these

procedures is mandatory for all laboratory personnel to ensure a safe research environment

and maintain regulatory compliance.

Researchers, scientists, and drug development professionals working with 4,6-Dihydroxy-5-
methoxypyrimidine must be fully aware of its potential hazards and the necessary

precautions to mitigate risks. This guide outlines the essential personal protective equipment

(PPE), detailed operational procedures for safe handling, and a clear plan for the proper

disposal of this compound.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling 4,6-Dihydroxy-5-
methoxypyrimidine, which is a crystalline solid that can pose a hazard if inhaled or comes into

contact with skin and eyes. The following table summarizes the required PPE.
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

ANSI Z87.1 compliant,

chemical splash

goggles.

Protects eyes from

dust particles and

potential splashes.

Face Shield
Worn in conjunction

with safety goggles.

Provides an additional

layer of protection for

the entire face.

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves.

Prevents skin contact

with the chemical.[1]

Body Protection Laboratory Coat
Flame-resistant, long-

sleeved.

Protects skin and

personal clothing from

contamination.

Respiratory Protection N95 Respirator NIOSH-approved.

Required when

handling the powder

outside of a certified

chemical fume hood

to prevent inhalation

of fine particles.

Operational Plan for Handling 4,6-Dihydroxy-5-
methoxypyrimidine
All handling of 4,6-Dihydroxy-5-methoxypyrimidine must be conducted in a designated and

controlled area. The following step-by-step protocol is designed to minimize exposure and

ensure safe laboratory practices.

Preparation and Weighing:
Controlled Environment: All manipulations of the solid compound, including weighing, must

be performed within a certified chemical fume hood to control dust and vapors.

Surface Protection: Before starting, line the work surface within the fume hood with

absorbent, disposable bench paper.
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Gather Materials: Ensure all necessary equipment (spatulas, weigh boats, containers, etc.) is

clean and readily accessible within the fume hood to avoid unnecessary movements.

Don PPE: Put on all required personal protective equipment as detailed in the table above

before opening the primary container.

Dissolution and Use in Experiments:
Solvent Addition: When dissolving the compound, add the solvent slowly to the solid to

minimize splashing and aerosol generation.

Vessel Sealing: Keep all vessels containing the compound covered or sealed when not in

immediate use.

Temperature and pH: Be mindful that 4,6-Dihydroxy-5-methoxypyrimidine may degrade

under extreme pH or temperature conditions.[2] It is also sensitive to oxidation and reacts

with strong acids and bases.[2]

Storage: Store the compound in a cool, dry, and well-ventilated area, ideally between 10°C

and 25°C.[3]

Disposal Plan
Proper disposal of 4,6-Dihydroxy-5-methoxypyrimidine and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
Solid Waste: All solid waste contaminated with 4,6-Dihydroxy-5-methoxypyrimidine,

including weigh boats, gloves, bench paper, and any unused compound, must be collected in

a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing 4,6-Dihydroxy-5-methoxypyrimidine should be

collected in a separate, clearly labeled hazardous waste container compatible with the

solvents used.

Sharps: Any contaminated sharps (needles, Pasteur pipettes, etc.) must be disposed of in a

designated sharps container.
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Final Disposal:
Licensed Disposal: All waste containing 4,6-Dihydroxy-5-methoxypyrimidine must be

disposed of through a licensed hazardous waste disposal company.

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal. Do not pour any waste down the drain.

Incineration: A recommended disposal method for similar compounds is to dissolve the

material in a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Quantitative Data Summary
The following table provides key physical and chemical properties of 4,6-Dihydroxy-5-
methoxypyrimidine for easy reference.

Property Value

Molecular Formula C₅H₆N₂O₃

Molecular Weight 142.11 g/mol [3]

Appearance Crystalline solid[2]

Melting Point 275.00 °C[3]

Solubility Soluble in water and polar organic solvents[2]

Storage Temperature 10°C - 25°C[3]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 4,6-Dihydroxy-
5-methoxypyrimidine in a laboratory setting.
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Workflow for Handling 4,6-Dihydroxy-5-methoxypyrimidine
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Caption: Safe handling workflow for 4,6-Dihydroxy-5-methoxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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